methyl N-(4-methyl-3-nitrophenyl)carbamate

• CAS No.: 63379-18-0
• Molecular Formula: C9H10N2O4
• Molecular Weight: 210.19g/mol
• IUPAC Name: methyl N-(4-methyl-3-nitrophenyl)carbamate
• InChI: InChI=1S/C9H10N2O4/c1-6-3-4-7(10-9(12)15-2)5-8(6)11(13)14/h3-5H,1-2H3,(H,10,12)
• InChI Key: LBOMLFVUWZSOJN-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)OC)[N+](=O)[O-]

Description

Methyl N-(4-methyl-3-nitrophenyl)carbamate is a useful research compound. Its molecular formula is C9H10N2O4 and its molecular weight is 210.19g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

100 ml of methylene chloride are introduced into a 2 l four-necked flask equipped with a stirrer, reflux condenser, thermometer and two dropping funnels, and 165.2 g (1 mol) of 4-tolylcarbamic acid methyl ester, dissolved in 400 ml of methylene chloride, and 109.3 g of 98% strength (1.7 mols) nitric acid dissolved in 150 ml of methylene chloride are added simultaneously in the course of 1 hour, at 20° C. and under normal pressure, the temperature being maintained by external cooling. After completion of the dropwise addition, the mixture is stirred for a further hour at 20° C., the resulting solution is extracted twice with 100 ml of water at a time, and the organic solvent is then distilled off. Yield: 209.3 g of crude product, of melting point 96° to 102° C. This crude product is introduced into dilute sodium hydroxide solution, consisting of 450 ml of water and 112 g (2.8 mols) of NaOH, and the mixture is heated to 95° C. and kept at this temperature for 3 hours, whilst distilling off the methanol formed during hydrolysis of the 2-nitro-4-tolylcarbamic acid methyl ester to the amino group. The mixture is cooled to 60° C. and stirred for a further 30 minutes at 60° C., and the product is filtered off and washed alkali-free with water. The moist product is dried to constant weight in vacuo at 60° C. Yield: 144.4 g of dry product (94.6% of theory); purity: 99.7%.

Synthesis routes and methods II

Procedure details

100 ml of methylene chloride are introduced into a 2 l four-necked flask equipped with a stirrer, reflux condenser, thermometer and two dropping funnels, and 165.2 g (1 mol) of 4-tolylcarbamic acid methyl ester, dissolved in 500 ml of methylene chloride, and 102.9 g of 98% strength (1.6 mols) nitric acid dissolved in 200 ml of methylene chloride are added simultaneously in the course of 1 hour, at 10° C. and under normal pressure, the temperature being maintained by external cooling. After completion of the dropwise addition, the nitration mixture is allowed to come to 20° C. and is stirred for a further 1.75 hours, and the solution obtained is allowed to run, with stirring, into dilute sodium hydroxide solution, consisting of 480 ml of water and 144 g (3.6 mols) of NaOH, at 50° to 60° C., in the course of which methylene chloride distils off with a small amount of water. After the entire quantity of methylene chloride has distilled off, the temperature is raised to 95° C. and is maintained for 3 hours, whilst at the same time the methanol formed on hydrolysis of the 2-nitro-4-tolylcarbamic acid methyl ester to give the amino group is distilled off. The mixture is cooled to 60° C. and stirred for a further 30 minutes at 60° C., and the product is filtered off and washed alkali-free with water. The moist product is dried to constant weight in vacuo at 60° C. Yield: 145.4 g of dry product (94.9% of theory); purity: 99.3%.